Cas no 1935943-32-0 (2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1935943-32-0
• MF: C₆H₃F₂NO₄S
• MW: 223.15412735939
• MDL: MFCD28968463
• CID: 5192357
• PubChem ID: 122236018
• Update Time: 2026-03-05

2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 2-fluoro-6-nitro-

• MDL： MFCD28968463
• Inchi： 1S/C6H3F2NO4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H
• InChI Key： GFZMWAUZAOGNND-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=C([N+]([O-])=O)C=CC=C1F

Additional information on 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride

Comprehensive Overview of 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride (CAS No. 1935943-32-0): Properties, Applications, and Industry Insights

The chemical compound 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride (CAS No. 1935943-32-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a nitro group, makes it a versatile intermediate for synthesizing complex molecules. In recent years, the demand for fluorinated building blocks like this compound has surged due to their role in drug discovery and material science, aligning with trends in green chemistry and sustainable synthesis.

One of the key reasons researchers prioritize 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride is its reactivity as a sulfonylation agent. The sulfonyl fluoride moiety enables selective modifications in organic frameworks, a feature highly sought after in click chemistry and bioconjugation applications. Industry reports highlight its utility in creating protease inhibitors and PET imaging probes, addressing growing interest in precision medicine and diagnostic tools. This aligns with frequent search queries such as "fluorinated sulfonylating reagents" and "nitrobenzene derivatives in drug development".

From a synthetic perspective, the electron-withdrawing effects of both the fluoro and nitro groups enhance the compound’s stability during reactions, a topic often explored in forums discussing "ortho-substituted benzene reactivity". Recent studies also emphasize its compatibility with flow chemistry systems, catering to the pharmaceutical industry’s shift toward continuous manufacturing. Environmental considerations are another hotspot, as users frequently search for "biodegradable sulfonyl fluorides" or "catalytic alternatives to harsh reagents"—areas where this compound’s efficiency reduces waste generation.

Analytical characterization of CAS No. 1935943-32-0 typically involves advanced techniques like NMR spectroscopy and HPLC-MS, reflecting broader trends in quality control automation. Regulatory compliance remains a critical focus, with searches for "REACH-compliant fluorochemicals" underscoring the need for transparency in supply chains. Notably, the compound’s low volatility and high purity (>98%) make it suitable for high-throughput screening, a recurring theme in AI-driven drug discovery discussions.

In conclusion, 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride exemplifies innovation at the intersection of medicinal chemistry and process optimization. Its alignment with trending topics—from covalent inhibitor design to solvent-free reactions—positions it as a pivotal tool for researchers tackling challenges in infectious disease and oncology therapeutics. As synthetic methodologies evolve, this compound’s role in enabling late-stage functionalization will likely expand, further solidifying its industrial relevance.